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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B3418939 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-Methoxybenzoic Acid, including detailed operational and disposal plans. By

adhering to these procedural steps, you can minimize risks and maintain a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling 4-Methoxybenzoic Acid, a solid powder, wearing the appropriate personal

protective equipment is the first line of defense against exposure.[1] The following table

summarizes the recommended PPE.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US)[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator

A dust mask or respirator (e.g.,

N95) should be used when

handling powders to minimize

dust inhalation.

Operational Plan: Safe Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the integrity of 4-
Methoxybenzoic Acid.

Engineering Controls:

Work in a well-ventilated area, such as under a chemical fume hood, especially when dealing

with the powdered form to minimize dust.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of the workstation.

Handling Procedures:

Before beginning work, ensure all necessary PPE is correctly worn.

Avoid the formation of dust when handling the solid.

Minimize the quantity of material handled at one time.
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Wash hands thoroughly after handling the chemical, before breaks, and at the end of the

workday.

Avoid contact with skin, eyes, and clothing.

Storage Procedures:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents.

Keep the container tightly closed when not in use.

Emergency Procedures: Spills and First Aid
Accidents can happen, and being prepared is critical.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Gently sweep up the spilled solid to avoid creating dust.

Collection: Place the swept-up material into a suitable, closed, and labeled container for

disposal.

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If symptoms occur, seek medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Seek medical attention.

Disposal Plan
Chemical waste must be managed to ensure environmental safety and regulatory compliance.

Waste Disposal:

Dispose of 4-Methoxybenzoic Acid and any contaminated materials in accordance with

local, regional, and national regulations.

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Alternatively, liquid organic acids can be diluted and carefully neutralized with sodium

hydrogen carbonate or sodium hydroxide. The pH should be checked before disposal.

Contaminated Packaging:

Empty containers should be disposed of in the same manner as the chemical product. Do

not reuse empty containers.

Quantitative Data
The following table summarizes key quantitative data for 4-Methoxybenzoic Acid.
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Property Value

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Appearance Light cream powder solid

Melting Point 181 - 186 °C / 357.8 - 366.8 °F

Boiling Point 275 °C / 527 °F @ 760 mmHg

Flash Point 185 °C / 365 °F

Autoignition Temperature 250 °C / 482 °F

pH 3-4 (saturated solution)

Workflow for Handling 4-Methoxybenzoic Acid
The following diagram illustrates the standard workflow for the safe handling and disposal of 4-
Methoxybenzoic Acid.
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Caption: Workflow for the safe handling and disposal of 4-Methoxybenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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